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Introduction
2-Chloro-4-methyl-5-nitropyridine is a versatile heterocyclic intermediate of significant

interest in the pharmaceutical and agrochemical industries.[1] Its unique structural features,

including a chlorine atom at the 2-position, a methyl group at the 4-position, and a nitro group

at the 5-position of the pyridine ring, impart a specific reactivity profile that makes it a valuable

building block in organic synthesis.[2][3] The electron-withdrawing nature of the nitro group

activates the pyridine ring, and the chlorine atom serves as a good leaving group for

nucleophilic substitution reactions.[1][2] This guide provides a comprehensive overview of its

chemical properties, synthesis, reactivity, and applications.

Chemical and Physical Properties
2-Chloro-4-methyl-5-nitropyridine is a solid at room temperature.[4] A summary of its key

physical and chemical properties is presented in Table 1.
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Property Value Reference

CAS Number 23056-33-9 [4]

Molecular Formula C₆H₅ClN₂O₂ [4][5]

Molecular Weight 172.57 g/mol [4][5]

Appearance Solid [4]

Melting Point 37-39 °C [4]

Boiling Point 91 °C at 5 mmHg [4]

Flash Point 113 °C (closed cup) [4]

Assay 97% [4]

Spectral Data: While specific peak data is not provided here, 1H NMR, 13C NMR, IR, and

Mass spectra are available for reference.[6]

Synthesis of 2-Chloro-4-methyl-5-nitropyridine
The synthesis of 2-Chloro-4-methyl-5-nitropyridine is a multi-step process that begins with 2-

amino-4-methylpyridine. The overall synthetic pathway involves nitration, hydrolysis, and finally,

chlorination.[1]
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Step 1: Nitration

Step 2: Hydrolysis

Step 3: Chlorination

2-Amino-4-methylpyridine 2-Amino-5-nitro-4-methylpyridine
 60°C, 15h

Mixed Acid (H₂SO₄, HNO₃)

2-Hydroxy-4-methyl-5-nitropyridine

 0-5°C

Dilute H₂SO₄, NaNO₂

2-Chloro-4-methyl-5-nitropyridine

 110-150°C, 2-3h

PCl₅, POCl₃

Key Reactions

2-Chloro-4-methyl-5-nitropyridine

Nucleophilic Substitution at C2 Sonogashira Coupling at C2 Reduction of Nitro Group

Diverse Heterocyclic Scaffolds

Potential Drug Candidates Agrochemicals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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